Cas no 15509-36-1 (2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-)
15509-36-1 structure
Product Name:2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
CAS No:15509-36-1
MF:C11H8O6S
MW:268.242622375488
CID:167236
PubChem ID:220302
Update Time:2025-04-19
2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
- 3-hydroxy-7-sulfonaphthalene-2-carboxylic acid
- 2-Naphthoic acid, 3-hydroxy-7-sulfo-
- 3-Hydroxy-7-sulfo-[2]naphthoesaeure
- 3-hydroxy-7-sulfo-[2]naphthoic acid
- 3-Hydroxy-7-sulfo-2-naphthoesaeure
- 3-Hydroxy-7-sulfo-naphthalin-2-carbonsaeure
- 3-Hydroxy-7-sulpho-2-naphthoesaeure
- 3-Oxy-naphthalin-carbonsaeure-(2)-sulfonsaeure-(7)
- 3-Oxy-naphthoesaeure-(2)-sulfonsaeure-(7)
- AC1L58LB
- AC1Q6WQL
- CTK0H7864
- HMS3087N21
- NSC2852
- AKOS025261080
- starbld0023301
- 3-Hydroxy-7-sulfo-2-naphthoic acid
- FT779Y4QSF
- SMR001547173
- DTXSID60935127
- 2-Naphthalenecarboxylic acid, 3-hydroxy-7-sulfo-
- 3-Hydroxy-7-sulfo-2-naphthalenecarboxylic acid
- 15509-36-1
- VS-12652
- SCHEMBL367574
- MLS002637647
- NSC 2852
- NSC-2852
- CHEMBL1903945
-
- Inchi: 1S/C11H8O6S/c12-10-5-6-1-2-8(18(15,16)17)3-7(6)4-9(10)11(13)14/h1-5,12H,(H,13,14)(H,15,16,17)
- InChI Key: NZJXVZBWNVXRHJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=C(C(C(=O)O)=CC=2C=1)O)(=O)(=O)O
Computed Properties
- Exact Mass: 268.00414
- Monoisotopic Mass: 268.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.705
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.725
- PSA: 111.9
- LogP: 2.57110
2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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